Cas no 180146-79-6 (Benzeneethanamine,4-amino-2-fluoro-)
180146-79-6 structure
Product Name:Benzeneethanamine,4-amino-2-fluoro-
CAS No:180146-79-6
MF:C8H11FN2
MW:154.184745073318
CID:113362
PubChem ID:18621911
Update Time:2025-04-18
Benzeneethanamine,4-amino-2-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,4-amino-2-fluoro-
- 4-(2-aminoethyl)-3-fluoroaniline
- Benzeneethanamine, 4-amino-2-fluoro- (9CI)
- DTXSID10595210
- FBVPFKKDRHJLNJ-UHFFFAOYSA-N
- 180146-79-6
- SCHEMBL7239671
-
- Inchi: 1S/C8H11FN2/c9-8-5-7(11)2-1-6(8)3-4-10/h1-2,5H,3-4,10-11H2
- InChI Key: FBVPFKKDRHJLNJ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1CCN)N
Computed Properties
- Exact Mass: 154.09073
- Monoisotopic Mass: 154.09062652g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
Benzeneethanamine,4-amino-2-fluoro- Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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